Cas no 90096-40-5 (1-Piperazineethanol, 4-(2,3-dichlorophenyl)-)

1-Piperazineethanol, 4-(2,3-dichlorophenyl)- structure
90096-40-5 structure
Product Name:1-Piperazineethanol, 4-(2,3-dichlorophenyl)-
CAS No:90096-40-5
MF:C12H16Cl2N2O
MW:275.174241065979
CID:794377
PubChem ID:19871273
Update Time:2025-04-19

1-Piperazineethanol, 4-(2,3-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazineethanol, 4-(2,3-dichlorophenyl)-
    • 2-[4-(2,3-dichlorophenyl)piperazin-1-yl]ethanol
    • SCHEMBL1193545
    • 2-[4-(2,3-Dichloro-phenyl)-piperazin-1-yl]ethanol
    • 2-[4-(2,3-Dichlorophenyl)piperazin-1-yl]ethan-1-ol
    • 90096-40-5
    • DTXSID20600849
    • HMSZCGYHVDSIIK-UHFFFAOYSA-N
    • BDBM50394927
    • CHEMBL2165675
    • Inchi: 1S/C12H16Cl2N2O/c13-10-2-1-3-11(12(10)14)16-6-4-15(5-7-16)8-9-17/h1-3,17H,4-9H2
    • InChI Key: HMSZCGYHVDSIIK-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CC=1N1CCN(CCO)CC1)Cl

Computed Properties

  • Exact Mass: 274.0639685g/mol
  • Monoisotopic Mass: 274.0639685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26.7Ų
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